(E)-5-(4-(2-fluorobenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile

• IUPAC Name: 5-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H19FN4O2/c24-19-9-5-4-8-18(19)22(29)27-12-14-28(15-13-27)23-20(16-25)26-21(30-23)11-10-17-6-2-1-3-7-17/h1-11H,12-15H2/b11-10+
• InChI Key: HUXXNQZHJJULEK-ZHACJKMWSA-N
• Canonical SMILES: C1CN(CCN1C2=C(N=C(O2)C=CC3=CC=CC=C3)C#N)C(=O)C4=CC=CC=C4F
• Isomeric SMILES: C1CN(CCN1C2=C(N=C(O2)/C=C/C3=CC=CC=C3)C#N)C(=O)C4=CC=CC=C4F
• Molecular Formula: C23H19FN4O2
• Molecular Weight: 402.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common feature in many pharmaceuticals, a fluorobenzoyl group, which could potentially increase the compound’s reactivity, and an oxazole ring, which is a five-membered ring containing an oxygen and a nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring is a six-membered ring with two nitrogen atoms, the oxazole ring is a five-membered ring with an oxygen and a nitrogen, and the fluorobenzoyl group contains a carbonyl (C=O) and a fluorine atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorobenzoyl group, which could potentially undergo substitution reactions. The piperazine ring could also participate in reactions, particularly at the nitrogen atoms.

Scientific Research Applications

Anticancer Activity

Benzoxazoles have garnered attention due to their broad spectrum of biological activities. In this context, the synthesized compound shows potential as an anticancer agent. Specifically, some of the newly developed benzoxazoles demonstrate cytotoxicity against human A-549 lung carcinoma cells. Notably, two intermediates exhibit lung cancer-selective properties at low concentrations, sparing healthy cells. .

Antitubercular Properties

Heterocyclic compounds play a crucial role in medicinal chemistry. The compound has been investigated for its antitubercular activity. .

Other Biological Activities

Beyond anticancer and antitubercular effects, benzoxazoles have been associated with various other activities:

• .

Future Directions

The potential applications of this compound would depend on its biological activity. It could potentially be of interest in the development of new pharmaceuticals, particularly if it shows activity against relevant biological targets.